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Compound of Interest

Compound Name: Strontium nitride

CAS No.: 12033-82-8

Cat. No.: B576871

Get Quote

This document provides a comprehensive, step-by-step guide for the safe handling and

disposal of strontium nitride (Sr₃N₂), tailored for laboratory professionals. Adherence to these

procedures is critical to mitigate risks associated with this water-reactive compound.

Immediate Safety and Hazard Information
Strontium nitride is a tan, powdered solid that is highly sensitive to moisture.[1][2] Its primary

hazard lies in its vigorous reaction with water, including atmospheric humidity, to produce

strontium hydroxide (Sr(OH)₂) and flammable, toxic ammonia (NH₃) gas.[1][2][3][4][5] Due to

this reactivity, it is classified as a hazardous substance and must be managed through a

designated hazardous waste program.[6][7][8] Never dispose of strontium nitride in standard

trash or down the drain.[6]

GHS Hazard Statements:

H261: In contact with water releases flammable gas.[9]

H302/H312/H332: Harmful if swallowed, in contact with skin, or if inhaled.[9]
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H315: Causes skin irritation.[3][9]

H319: Causes serious eye irritation.[3][9]

H335: May cause respiratory irritation.[3][9]

Quantitative Data and Chemical Properties
The following table summarizes key quantitative and safety data for strontium nitride.

Property Value Reference

Chemical Formula Sr₃N₂ [1][3]

Molar Mass 290.87 g/mol [1][3][4]

Appearance Tan or yellowish/gray powder [1][5][10]

Melting Point ~1,200 °C (2,190 °F) [3][4]

CAS Number 12033-82-8 [1][3]

Hazard Codes Xi (Irritant) [1]

UN Number UN 2813 [1]

Transport Hazard Class

4.3 (Substances which, in

contact with water, emit

flammable gases)

[1][11]

Operational Plan: Step-by-Step Disposal Protocol
This protocol details the methodology for neutralizing small quantities of strontium nitride in a

laboratory setting prior to final disposal.

Required Personal Protective Equipment (PPE) and
Materials
Personnel must wear the following PPE:

Chemical safety goggles or a face shield.[9]
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Impervious gloves (e.g., nitrile).[9]

Flame-retardant lab coat.

Protective clothing.[9]

Required Materials:

A functioning chemical fume hood.[9]

A three-neck round-bottom flask or a large beaker (at least 10x the volume of the water to be

used).

A magnetic stirrer and stir bar.

A dropping funnel or burette.

Inert gas supply (Argon or Nitrogen).

Container of deionized water.

Container of a weak acid (e.g., 1M acetic acid or 1M hydrochloric acid).

pH indicator strips.

A designated, properly labeled hazardous waste container.[7]

Experimental Protocol: Neutralization of Strontium
Nitride
This procedure must be performed in its entirety inside a chemical fume hood.

Inert Atmosphere Setup:

Place the large beaker or flask on the magnetic stirrer inside the fume hood.

Add a magnetic stir bar.
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Purge the flask with an inert gas like argon or nitrogen to displace air and moisture.[9][11]

[12]

Preparation:

Carefully weigh the amount of strontium nitride waste to be treated.

Slowly and carefully transfer the strontium nitride powder into the inerted flask.

Fill the dropping funnel with a large excess of deionized water (e.g., for 1 gram of Sr₃N₂,

prepare at least 100 mL of water).

Controlled Hydrolysis Reaction:

Begin stirring the powder in the flask at a moderate speed.

EXTREMELY SLOWLY, add the deionized water from the dropping funnel to the

strontium nitride powder drop by drop. The reaction is: Sr₃N₂ + 6H₂O → 3Sr(OH)₂ +

2NH₃.[2][3][4]

Be prepared for the evolution of ammonia gas. The reaction can be vigorous; control the

addition rate to prevent excessive foaming or temperature increase.

Continue the slow addition of water until all the strontium nitride has reacted and no solid

remains.

Neutralization of Strontium Hydroxide:

The resulting solution will be basic due to the presence of strontium hydroxide.

Using pH strips, test the pH of the solution.

Slowly add a weak acid (e.g., 1M acetic acid) to the solution while stirring until the pH is

neutral (pH ~7).

Waste Collection:
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Transfer the final, neutralized aqueous solution into a properly labeled hazardous waste

container.[13] The label must include "Hazardous Waste," the chemical contents (e.g.,

"Aqueous solution of strontium acetate and strontium chloride"), and the associated

hazards.[7]

Rinse all glassware with water, and pour the rinsate into the same hazardous waste

container.

Final Disposal:

Arrange for pickup of the hazardous waste container by a licensed professional waste

disposal service, in accordance with all federal, state, and local regulations.[9]

Logical Workflow Visualization
The following diagram illustrates the decision-making process and workflow for the proper

disposal of strontium nitride.
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Start: Strontium Nitride (Sr₃N₂) Waste Identified

Assess Hazards:
- Water Reactive

- Produces NH₃ gas
- Caustic/Irritant

Don Required PPE:
- Safety Goggles

- Lab Coat
- Impervious Gloves

Work in Chemical Fume Hood?

Set up Apparatus
Under Inert Gas (N₂ or Ar)

Yes

STOP!
Proceed only in a

functional fume hood.

No

Step 1: Controlled Hydrolysis
Add H₂O dropwise to Sr₃N₂

Is Reaction Complete?
(No solid remains)

No, continue H₂O addition

Step 2: Neutralization
Slowly add weak acid to pH ~7

Yes

Step 3: Waste Collection
Transfer neutralized solution to

labeled hazardous waste container

Step 4: Final Disposal
Arrange pickup by certified
hazardous waste service

End of Procedure

Click to download full resolution via product page

Caption: Logical workflow for the safe neutralization and disposal of strontium nitride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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